Cas no 2229578-10-1 (1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2229578-10-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6283972
• PubChem ID: 165880019
• Update Time: 2025-10-25

1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol
• 2229578-10-1
• EN300-1814080

• Inchi： 1S/C11H13NO/c1-3-9-6-4-5-7-10(9)11(13)8-12-2/h1,4-7,11-13H,8H2,2H3
• InChI Key： PNYNCGMMLCXTGF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C#C)CNC

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229578-10-1 and Product Name: 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol

1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229578-10-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a 2-ethynylphenyl group and a methylamino substituent on an ethanol backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both aromatic and heterocyclic functionalities makes it a versatile scaffold for further derivatization and investigation.

The 2-ethynylphenyl moiety introduces a reactive site that can participate in various chemical transformations, including Sonogashira coupling reactions, which are widely used in organic synthesis to form carbon-carbon bonds. This feature makes the compound valuable for constructing more complex molecules, particularly in the development of novel pharmaceuticals. Additionally, the methylamino group provides a basic nitrogen atom that can engage in hydrogen bonding or coordinate with metal ions, influencing the compound's solubility and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing ethynylphenyl groups. These derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The unique electronic properties of the 2-ethynylphenyl ring allow for fine-tuning of molecular interactions, making it an attractive component for drug design. For instance, studies have demonstrated that ethynylphenyl-containing molecules can modulate receptor activity by altering binding affinities or selectivity.

The methylamino substituent in 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol further enhances its pharmacological relevance. Amino groups are well-known for their ability to form hydrogen bonds, which is crucial for molecule-receptor interactions. This feature has been exploited in the development of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other bioactive agents. The combination of these two functional groups suggests that this compound may exhibit multiple modes of action, increasing its therapeutic utility.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been employed to predict the binding affinity of 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol to various biological targets. These simulations have highlighted its potential as a scaffold for designing novel therapeutics. For example, virtual screening has identified analogs of this compound that show high binding affinity to enzymes involved in metabolic pathways relevant to neurological disorders.

Experimental validation of these computational findings has been crucial for advancing the development of this compound. In vitro assays have been conducted to assess its interaction with key biological targets. Preliminary results indicate that derivatives of 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol exhibit inhibitory activity against certain enzymes implicated in inflammation and pain signaling. These findings align with the growing interest in developing small-molecule modulators for chronic pain conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to construct the desired framework while introducing the necessary functional groups at strategic positions. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have facilitated the efficient preparation of analogs for further investigation.

The pharmacokinetic properties of 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol are also under scrutiny to ensure its suitability for therapeutic applications. Absorption, distribution, metabolism, and excretion (ADME) studies have been performed to evaluate its bioavailability and potential toxicity profiles. These studies are essential for optimizing drug candidates before they proceed to clinical trials.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the exploration of this compound's potential applications. Preclinical studies are underway to assess its efficacy and safety in animal models of disease. These studies aim to provide a strong foundation for future clinical investigations and potentially lead to new treatments for various conditions.

The future prospects for 1-(2-ethynylphenyl)-2-(methylamino)ethan-1-ol are promising given its unique structural features and biological relevance. Continued research is expected to uncover new therapeutic applications and refine synthetic strategies for producing optimized derivatives. As our understanding of molecular interactions advances, compounds like this one are poised to play a significant role in addressing unmet medical needs.